Cas no 1260981-34-7 ((R)-2-Chloromethyl-pyrrolidine)

• Product Name: (R)-2-Chloromethyl-pyrrolidine
• CAS No: 1260981-34-7
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• MDL: MFCD22572592
• CID: 4777029
• Update Time: 2026-02-27

(R)-2-Chloromethyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Chloromethyl)pyrrolidine
• (R)-2-Chloromethyl-pyrrolidine
• (2R)-2-(chloromethyl)pyrrolidine
• SB32408

• MDL： MFCD22572592
• Inchi： 1S/C5H10ClN/c6-4-5-2-1-3-7-5/h5,7H,1-4H2/t5-/m1/s1
• InChI Key： KFINMADAIKCLDI-RXMQYKEDSA-N
• SMILES： ClC[C@H]1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• XLogP3: 0.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (R)-2-Chloromethyl-pyrrolidine

Recent Advances in the Application of (R)-2-Chloromethyl-pyrrolidine (CAS: 1260981-34-7) in Chemical Biology and Pharmaceutical Research

The compound (R)-2-Chloromethyl-pyrrolidine (CAS: 1260981-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral building block is particularly valuable in the synthesis of bioactive molecules, including protease inhibitors, receptor modulators, and other pharmacologically active compounds. Recent studies have highlighted its role as a key intermediate in the preparation of novel therapeutic agents targeting various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable applications of (R)-2-Chloromethyl-pyrrolidine is its use in the synthesis of small molecule inhibitors targeting proteases. Proteases play critical roles in numerous biological processes, and their dysregulation is associated with multiple pathologies. Researchers have utilized (R)-2-Chloromethyl-pyrrolidine to develop potent and selective inhibitors for enzymes such as cathepsins and matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The chiral center of this compound allows for the precise control of stereochemistry, which is crucial for achieving high selectivity and potency in enzyme inhibition.

In addition to its role in protease inhibitor design, (R)-2-Chloromethyl-pyrrolidine has been employed in the development of receptor modulators. For instance, recent studies have demonstrated its utility in the synthesis of ligands for G protein-coupled receptors (GPCRs), which are prominent drug targets due to their involvement in a wide range of physiological processes. The compound's ability to serve as a scaffold for introducing diverse functional groups has enabled the creation of novel GPCR ligands with improved binding affinity and pharmacokinetic properties.

Recent advancements in synthetic methodologies have further expanded the utility of (R)-2-Chloromethyl-pyrrolidine. For example, researchers have developed efficient asymmetric synthesis routes to produce this compound in high enantiomeric purity, which is essential for its application in chiral drug development. Moreover, innovative coupling strategies have been explored to incorporate (R)-2-Chloromethyl-pyrrolidine into complex molecular architectures, enabling the construction of structurally diverse libraries for high-throughput screening.

The pharmacological potential of (R)-2-Chloromethyl-pyrrolidine-derived compounds has been validated in preclinical studies. Several candidates have shown promising results in animal models of disease, demonstrating efficacy in reducing tumor growth, modulating immune responses, and improving cognitive function. These findings underscore the compound's potential as a valuable tool in the discovery of next-generation therapeutics.

In conclusion, (R)-2-Chloromethyl-pyrrolidine (CAS: 1260981-34-7) continues to be a pivotal building block in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with recent synthetic and pharmacological advancements, positions it as a key player in the development of innovative therapeutic agents. Future research is expected to further explore its applications, particularly in the context of personalized medicine and targeted drug delivery systems.